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Abstract
N,N-Diethyl-meta-toluamide (DEET) is the most widely used insect repellent, offering long-

lasting protection against a variety of arthropods, including mosquitoes. Its efficacy is largely

attributed to its ability to disrupt the mosquito's olfactory system, thereby impairing their ability

to locate a host. This technical guide provides a detailed examination of the molecular

mechanisms by which DEET affects the detection of two crucial host cues: lactic acid and

carbon dioxide. It synthesizes findings from key studies, presenting quantitative data, detailed

experimental protocols, and visual representations of the underlying biological pathways and

experimental workflows. This document is intended for researchers, scientists, and

professionals in the fields of entomology, neurobiology, and drug development.

Introduction
Mosquitoes rely on a sophisticated olfactory system to detect chemical cues emitted by their

hosts. Among the most important of these are carbon dioxide (CO2), a primary long-range

attractant, and lactic acid, a key component of human sweat that acts as a shorter-range

attractant. The ability of DEET to interfere with the detection of these cues is central to its

repellent properties. This guide delves into the specific interactions of DEET with the olfactory

receptor neurons (ORNs) responsible for sensing lactic acid and CO2.
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DEET's Impact on Lactic Acid Detection
DEET has been shown to modulate the response of CquiOR32, an olfactory receptor in the

southern house mosquito, Culex quinquefasciatus, that is sensitive to lactic acid.

Quantitative Data: DEET's Effect on Lactic Acid
Receptors
The following table summarizes the dose-dependent inhibitory effect of DEET on the response

of CquiOR32 to lactic acid.

Compound
Concentration

(M)

Response

(Spikes/sec ±

SEM)

Inhibition (%) Reference

Lactic Acid 10⁻⁴ 105.3 ± 8.7 0

Lactic Acid +

DEET
10⁻⁴ + 10⁻⁴ 45.1 ± 5.2 57.2

Lactic Acid +

DEET
10⁻⁴ + 10⁻³ 25.6 ± 3.9 75.7

Lactic Acid +

DEET
10⁻⁴ + 10⁻² 10.2 ± 2.1 90.3

Table 1: Inhibition of CquiOR32 lactic acid response by DEET in Xenopus oocytes.

Experimental Protocol: Two-Electrode Voltage Clamp
(TEVC) Electrophysiology
The functional characterization of olfactory receptors is often performed using the Xenopus

laevis oocyte expression system.

Methodology:

Oocyte Preparation: Oocytes are surgically removed from female Xenopus laevis frogs and

treated with collagenase to remove the follicular membrane.
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cRNA Injection: Oocytes are injected with cRNA encoding the olfactory receptor of interest

(e.g., CquiOR32) and a G-protein subunit.

Incubation: Injected oocytes are incubated for 3-7 days at 18°C to allow for protein

expression.

Electrophysiological Recording:

An oocyte is placed in a recording chamber and perfused with a buffer solution.

Two microelectrodes, one for voltage clamping and one for current recording, are inserted

into the oocyte.

The oocyte is clamped at a holding potential (e.g., -80 mV).

Odorant Application: A solution containing the odorant (e.g., lactic acid) with or without the

test compound (e.g., DEET) is perfused over the oocyte.

Data Analysis: The resulting inward current, indicative of receptor activation, is recorded and

analyzed.

Signaling Pathway: Lactic Acid Detection and DEET
Inhibition
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Caption: DEET's inhibitory effect on the lactic acid signaling pathway.
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DEET's Effect on Carbon Dioxide Detection
Mosquitoes detect CO2 through a heteromeric receptor complex composed of three gustatory

receptors: Gr1, Gr2, and Gr3, which are expressed in capitate peg sensilla on the maxillary

palps. DEET has been shown to act as a behavioral repellent to CO2 and to modulate the

activity of CO2-sensitive neurons.

Quantitative Data: DEET's Impact on CO2-Sensing
Neurons
The following table summarizes the effect of DEET on the firing rate of CO2-sensitive neurons

in Aedes aegypti mosquitoes.

Stimulus Concentration
Neuronal Firing Rate

(Spikes/s ± SEM)
Reference

Air (Control) - 15.2 ± 1.8

CO2 5% 158.4 ± 12.3

DEET 10⁻² 22.1 ± 2.5

CO2 + DEET 5% + 10⁻² 125.7 ± 10.9

Table 2: Electrophysiological response of Ae. aegypti cpA neurons to CO2 in the presence of

DEET.

Experimental Protocol: Single Sensillum Recording
(SSR)
SSR is a technique used to measure the electrical activity of individual olfactory receptor

neurons housed within a single sensillum.

Methodology:

Mosquito Preparation: A mosquito is immobilized, and the maxillary palp is exposed and

stabilized.
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Electrode Placement:

A reference electrode (e.g., a silver wire) is inserted into the mosquito's eye or another

part of the body.

A recording electrode (a sharp-tipped glass capillary filled with saline) is inserted into the

base of a capitate peg sensillum.

Stimulus Delivery: A continuous stream of humidified air is passed over the antenna. Puffs of

air containing a known concentration of CO2 and/or DEET are injected into the airstream.

Data Acquisition: The electrical signals (action potentials) from the neuron are amplified,

filtered, and recorded.

Data Analysis: The number of spikes in a given time window before, during, and after the

stimulus is counted to determine the neuron's response.

Experimental Workflow: Investigating DEET's Effect on
CO2 Detection
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To cite this document: BenchChem. [DEET's effect on mosquito lactic acid and carbon
dioxide detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564380#deet-s-effect-on-mosquito-lactic-acid-and-
carbon-dioxide-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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